Cas no 23711-26-4 (5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol
• CAS No: 23711-26-4
• MF: C₁₂H₁₄ClN₃S
• MW: 267.777659893036
• MDL: MFCD05134112
• CID: 2626111
• PubChem ID: 951877
• Update Time: 2025-08-05

5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS000370045
• MFCD05134112
• 5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol
• JS-2731
• SCHEMBL10013033
• 23711-26-4
• STL381288
• CCG-344595
• 3-(4-chlorophenyl)-4-(2-methylpropyl)-1H-1,2,4-triazole-5-thione
• 5-(4-chlorophenyl)-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol
• CS-0116958

• MDL： MFCD05134112
• Inchi： 1S/C12H14ClN3S/c1-8(2)7-16-11(14-15-12(16)17)9-3-5-10(13)6-4-9/h3-6,8H,7H2,1-2H3,(H,15,17)
• InChI Key： SUQJZZMSMMMAQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(N1CC(C)C)=S

Computed Properties

• Exact Mass: 267.0596963Da
• Monoisotopic Mass: 267.0596963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol (CAS No. 23711-26-4)

5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 23711-26-4, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chlorophenyl and isobutyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 1,2,4-triazole core of the molecule is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Triazoles are known for their ability to interfere with essential metabolic pathways in microorganisms and cancer cells, thereby exhibiting potent biological effects. The thiol (-SH) group in the molecule further enhances its reactivity, allowing for various chemical modifications that can fine-tune its biological activity. This makes 5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol a versatile intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in developing new drugs based on triazole derivatives due to their favorable pharmacokinetic profiles and low toxicity. Researchers have been exploring the structural diversity of triazole compounds to identify new scaffolds with improved efficacy and selectivity. The presence of the chlorophenyl group in this compound may contribute to its ability to interact with biological targets in a specific manner, potentially enhancing its binding affinity and therapeutic potential.

One of the most promising applications of 5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol is in the field of oncology. Preclinical studies have demonstrated that triazole derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The isobutyl substituent may play a role in modulating the solubility and bioavailability of the compound, making it more suitable for oral administration. Additionally, the thiol group provides a site for post-synthetic modifications, allowing researchers to explore different derivatives with enhanced pharmacological properties.

Another area where this compound shows promise is in antimicrobial research. Antibiotic resistance has become a major global health challenge, necessitating the discovery of novel antimicrobial agents. Triazole compounds have been shown to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The structural features of 5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol, particularly the combination of the chlorophenyl and thiol groups, may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential enzymatic processes.

The synthesis of 5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent functionalization steps introduce the chlorophenyl and isobutyl groups while preserving the integrity of the thiol moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

In conclusion,5-(4-Chlorophenyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol (CAS No. 23711-26-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable scaffold for developing novel drugs targeting various diseases. Ongoing studies continue to explore its pharmacological properties and therapeutic applications, paving the way for new treatment strategies in medicine.